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Chloroneb: Basic Properties & Application Challenges

This table summarizes key environmental fate properties of Chloroneb that are critical for understanding its

volatilization and drift potential [1].

Property Value Implication for Application

Vapor Pressure 400 mPa at 20°C High volatility; can convert to gas and move off-site
after application [1].

Henry's Law
Constant

1.05 Pa m³ mol⁻¹ Moderately volatile; indicates a tendency to move
from water to air [1].

Soil DT₅₀
(Persistence)

130 days (typical) Persistent; remains in the environment for a long
time [1].

Water Solubility 8 mg/L at 20°C Low aqueous solubility; suggests low mobility in
leaching [1].

Status Obsolete / Not
approved in EU

Modern application data and specific mitigation
guides are scarce [1].
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General Strategies to Mitigate Volatilization and Drift

The following experimental workflow outlines a systematic approach to investigate and mitigate application

issues. It is based on general pesticide best practices [2] [3] due to the lack of Chloroneb-specific protocols.
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Based on the workflow above, here are detailed methodologies for the key mitigation strategies:

Application Equipment Optimization

Nozzle Selection: Consult nozzle manufacturers' droplet size category charts. Use nozzles classified
as producing Coarse to Ultra-Coarse droplets (e.g., turbulence-chamber or venturi nozzles) to

minimize the volume of fine, drift-prone droplets [3]. The pesticide label may mandate a specific
droplet size category [3].

Spray Pressure: Operate at the lowest effective pressure recommended for the nozzle. Higher
pressures shear droplets into smaller sizes, increasing drift potential. Reducing pressure may require

recalibration of sprayer speed and carrier volume [3].
Boom Height: Keep the boom as low as practicable above the target to minimize the distance

droplets are exposed to wind. Use manufacturer recommendations for the specific nozzle to ensure
proper overlap and pattern uniformity [3].

Evaluation of Drift Control Agents (DCAs)

Protocol for DCA Screening: DRAs like polyacrylamide (PAM) can increase droplet size and reduce
driftable fines [4] [5].

Prepare Tank Mixtures: Incorporate the DRA into the spray solution according to the
manufacturer's recommended rate.

Measure Droplet Spectrum: Use a laser diffraction system (e.g., following methods like
ASABE S-572.1) to analyze the droplet size distribution of the mixture with and without the DRA

[5].
Key Metric: The primary efficacy indicator is a reduction in the "Percent Volume Driftable
Fraction", typically comprising droplets smaller than 100-150 microns [4].

Note on Advanced DCAs: Recent patent literature describes polyacrylamide microemulsions
(inverse microlatices) that offer compatibility with a wider range of formulations, including lipophilic
(oil-based) components, and can be used at lower rates than traditional PAM products [5]. These

could be a focus for novel formulation development.

Frequently Asked Questions

What is the critical difference between volatility and spray drift? Spray drift is the off-target

movement of spray droplets during application, primarily influenced by droplet size, weather, and

equipment [2]. Volatilization is the post-application movement of a pesticide after it has been
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deposited, where it converts into a gas and moves off-site [2]. Chloroneb presents a risk for both due

to its high vapor pressure [1].

What are the best conditions to apply a volatile fungicide like Chloroneb? Apply during cool,

humid conditions with moderate wind speeds (3-10 mph). Avoid applications during temperature

inversions, which typically occur in the early morning or evening. During an inversion, air does not

mix, and spray or vapor can concentrate and move unpredictably off-target [3].

My experimental crop shows signs of off-target damage. What is the first step? The first step is to

document the damage thoroughly with photographs, GPS coordinates, and notes on environmental

conditions. Then, report the incident to the relevant state regulatory agency (e.g., the Department of

Agriculture). They can conduct an official investigation, which may include chemical residue analysis

[3].

Important Limitations & Future Research

Data Is Dated: The most specific data for Chloroneb is from older sources, and its status as

"obsolete" means modern, peer-reviewed application studies are lacking [1].
Regulatory Scrutiny: Be aware that regulatory bodies like the EPA are increasingly focused on spray

drift and volatilization in risk assessments, which can lead to mandatory buffer zones or use
restrictions [6].

Experimental Need: For a definitive protocol, new empirical research is needed to test specific DCAs
and application parameters with Chloroneb under controlled conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Chloroneb [sitem.herts.ac.uk]

2. Minimize effects of volatility & spray drift when... | Corteva Agriscience [corteva.us]

3. Suspect pesticide drift? What to do and how to prevent ... [blog-crop-news.extension.umn.edu]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.corteva.us/products-and-solutions/land-management/articles/minimize-effects-of-volatility-and-spray-drift-when-applying-herbicides.html
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://blog-crop-news.extension.umn.edu/2020/06/suspect-pesticide-drift-what-to-do-and.html
https://blog-crop-news.extension.umn.edu/2020/06/suspect-pesticide-drift-what-to-do-and.html
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://www.lawbc.com/spray-drift-and-volatilization-issues-to-navigate-carefully-as-epa-develops-registration-review-decisions/
https://www.smolecule.com/products/s523523?utm_src=pdf-body
https://www.smolecule.com/products/s523523?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/iupac/Reports/145.htm
https://www.corteva.us/products-and-solutions/land-management/articles/minimize-effects-of-volatility-and-spray-drift-when-applying-herbicides.html
https://blog-crop-news.extension.umn.edu/2020/06/suspect-pesticide-drift-what-to-do-and.html
https://www.smolecule.com/products/s523523?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. US20180055045A1 - Use Of A Composition For Reducing ... [patents.google.com]

5. Transparent or semitransparent inverse microlatices of ... [patents.justia.com]

6. Spray Drift and Volatilization : Issues to Navigate Carefully as EPA... [lawbc.com]

To cite this document: Smolecule. [reducing Chloroneb volatilization and drift during application].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b523523#reducing-chloroneb-volatilization-and-drift-during-

application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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